Cas no 95646-96-1 (Chrysene-6-carboxylic acid)
Chrysene-6-carboxylic acid structure
Product Name:Chrysene-6-carboxylic acid
CAS No:95646-96-1
MF:C19H12O2
MW:272.297385215759
CID:2819205
PubChem ID:20267708
Update Time:2025-04-21
Chrysene-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID70604352
- 95646-96-1
- 6-Chrysenecarboxylic acid
- CHRYSENE-6-CARBOXYLIC ACID
- DTXCID80555109
- SCHEMBL10946505
- Chrysene-6-carboxylic acid
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- Inchi: 1S/C19H12O2/c20-19(21)18-11-17-13-6-2-1-5-12(13)9-10-16(17)14-7-3-4-8-15(14)18/h1-11H,(H,20,21)
- InChI Key: CJXWVJPKDWMXEG-UHFFFAOYSA-N
- SMILES: OC(C1C=C2C3C=CC=CC=3C=CC2=C2C=CC=CC2=1)=O
Computed Properties
- Exact Mass: 272.083729621Da
- Monoisotopic Mass: 272.083729621Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 37.3Ų
Chrysene-6-carboxylic acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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